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Executive Summary

21-Dehydrocortisol, also known as hydrocortisone 21-aldehyde, is a critical molecule in steroid

chemistry and pharmaceutical sciences. It is primarily recognized as an oxidative metabolite of

hydrocortisone (cortisol) and a significant process-related impurity in hydrocortisone drug

products.[1][2] The monohydrate form incorporates a single water molecule into its crystal

structure, which can influence its stability and handling properties. This guide provides a

comprehensive technical overview of 21-Dehydrocortisol monohydrate, detailing its chemical

properties, biochemical context, analytical methodologies for its quantification, and its principal

applications in research and pharmaceutical quality control. The document is intended for

researchers, analytical scientists, and drug development professionals who require a deep,

practical understanding of this compound.

Introduction and Nomenclature
Steroid nomenclature can be complex and often leads to confusion between closely related

compounds. It is crucial to distinguish 21-Dehydrocortisol from the clinically significant

biomarker 21-Deoxycortisol.
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21-Dehydrocortisol (Hydrocortisone 21-aldehyde): This compound is the focus of this guide.

It is a derivative of hydrocortisone (cortisol) where the hydroxyl group at the C21 position has

been oxidized to an aldehyde functional group.[3][4] It is primarily encountered as a

degradation product or impurity in pharmaceutical hydrocortisone preparations.[1][2]

21-Deoxycortisol (11β,17α-dihydroxyprogesterone): This is a different steroid that lacks a

hydroxyl group at the C21 position. It is a key metabolite of 17α-hydroxyprogesterone (17-

OHP) and serves as a highly specific biomarker for diagnosing Congenital Adrenal

Hyperplasia (CAH) caused by 21-hydroxylase deficiency.[5][6]

This guide will focus exclusively on 21-Dehydrocortisol monohydrate, exploring its scientific

and technical attributes in detail.

Chemical and Physical Properties
21-Dehydrocortisol monohydrate is the hydrated form of the aldehyde derivative of

hydrocortisone. Its fundamental properties are summarized below.
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Property Value Source(s)

Systematic Name

(11β)-11,17-Dihydroxy-3,20-

dioxopregn-4-en-21-al

monohydrate

[7]

Synonyms

Hydrocortisone 21-aldehyde

monohydrate, Cortisol-21-

aldehyde hydrate

[7][8]

CAS Number 906337-64-2 [7][9]

Molecular Formula C₂₁H₂₈O₅·H₂O (or C₂₁H₃₀O₆) [7][8]

Molecular Weight 378.46 g/mol [8][9]

Anhydrous Form CAS 14760-49-7 [9]

Anhydrous Formula C₂₁H₂₈O₅ [3]

Anhydrous Mol. Wt. 360.44 g/mol [3]

Appearance
White to Off-White

Powder/Solid
[8][10]

Storage -20°C, protected from light [9]

Biochemical Synthesis and Metabolism
21-Dehydrocortisol is not a primary product of the steroidogenic pathway but rather arises from

the metabolism or degradation of hydrocortisone.

Formation: The primary route to 21-Dehydrocortisol is through the oxidation of the C21-

hydroxyl group of hydrocortisone. This can occur both in vivo through enzymatic action and in

vitro as a chemical degradation process in aqueous solutions.[4][11] Studies have shown that

hydrocortisone can be oxidized to 21-dehydrocortisol, which is then further metabolized.[4][12]

The enzyme 21-hydroxysteroid dehydrogenase can catalyze the reversible reduction of 21-

dehydrocortisol back to cortisol using NADH as a cofactor.[13]

Significance as an Impurity: In the context of drug development, 21-Dehydrocortisol is

classified as "Hydrocortisone Impurity G".[3] Its presence in hydrocortisone formulations is a
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critical quality attribute that must be monitored. The formation of this aldehyde is a known

degradation pathway, particularly in aqueous or topical preparations, and its levels are

controlled by regulatory limits.[2][14]

The following diagram illustrates the position of 21-Dehydrocortisol relative to hydrocortisone

within the broader context of the adrenal steroidogenesis pathway.
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Fig 1. Steroid pathway showing formation of 21-Dehydrocortisol.
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Analytical Methodologies
The accurate quantification of 21-Dehydrocortisol, especially at low levels as a pharmaceutical

impurity, requires sensitive and specific analytical methods. High-Performance Liquid

Chromatography (HPLC) coupled with mass spectrometry is the gold standard.

Causality Behind Method Selection: While traditional HPLC with UV detection can be used, its

specificity may be insufficient in complex matrices or when isobaric interferences are present.

[15][16] Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) offers superior

selectivity and sensitivity by monitoring specific precursor-to-product ion transitions (Multiple

Reaction Monitoring, MRM). This is critical for distinguishing 21-Dehydrocortisol from other

structurally similar steroids like 21-Deoxycortisol or 11-Deoxycortisol, which can have nearly

identical molecular weights.[17][18]

Experimental Protocol: LC-MS/MS Quantification in
Serum
This protocol provides a representative workflow for the analysis of multiple steroids, including

cortisol and its related metabolites, from a biological matrix.

1. Materials and Reagents:

Reference Standards: Hydrocortisone, 21-Dehydrocortisol, and corresponding stable

isotope-labeled internal standards (e.g., Cortisol-d4).

Solvents: HPLC-grade acetonitrile, methanol, water.

Reagents: Formic acid, ethyl acetate.

Equipment: 96-well plates, SPE cartridges or supported liquid extraction (SLE) plates, vortex

mixer, centrifuge, nitrogen evaporator.

2. Sample Preparation (Supported Liquid Extraction):

Step 1 (Aliquoting): Pipette 250 µL of serum sample into a 96-well plate.
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Step 2 (Internal Standard Spiking): Add an appropriate volume of internal standard mix (e.g.,

Cortisol-d4 in methanol) to each well. This is a self-validating step; the internal standard

corrects for variations in extraction efficiency and matrix effects.

Step 3 (Precipitation): Add 750 µL of acetonitrile to precipitate proteins. Vortex for 5 minutes.

[18]

Step 4 (Centrifugation): Centrifuge the plate to pellet the precipitated proteins.

Step 5 (Extraction): Transfer the supernatant to a new plate, add 300 µL of water, and

perform liquid-liquid extraction with 1 mL of ethyl acetate.[18]

Step 6 (Evaporation): Transfer the organic (ethyl acetate) layer to a clean plate and

evaporate to dryness under a stream of nitrogen at 60°C.

Step 7 (Reconstitution): Reconstitute the dried extract in a suitable volume (e.g., 200 µL) of

the initial mobile phase (e.g., 40% methanol in water).

3. LC-MS/MS Analysis:

Liquid Chromatography:

Column: A C18 reversed-phase column (e.g., Accucore RP-MS, 100 mm x 2.1 mm, 2.6

µm) is typically used for steroid separation.[18][19]

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile or Methanol with 0.1% formic acid.

Gradient: A gradient elution is employed to resolve the various steroids. For example,

starting at 35% B, increasing to 80% B over 15 minutes.[18]

Flow Rate: 0.3 - 0.5 mL/min.

Tandem Mass Spectrometry:

Ionization: Electrospray Ionization (ESI) in positive mode.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 15 Tech Support

https://www.synnovis.co.uk/sites/default/files/upload/EuroLabFocus%202014%20David%20Taylor.pdf
https://www.synnovis.co.uk/sites/default/files/upload/EuroLabFocus%202014%20David%20Taylor.pdf
https://www.synnovis.co.uk/sites/default/files/upload/EuroLabFocus%202014%20David%20Taylor.pdf
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/D20474_d066c411d9/D20474~.pdf
https://www.synnovis.co.uk/sites/default/files/upload/EuroLabFocus%202014%20David%20Taylor.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1430922?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detection: Multiple Reaction Monitoring (MRM). Specific MRM transitions for cortisol and

related compounds are monitored.

Example LC-MS/MS Parameters for Steroid Analysis

Analyte
Precursor Ion
(m/z)

Product Ion
(m/z)

Collision
Energy (eV)

Source(s)

Cortisol 363.2 121.0 26 [18][20]

Cortisone 361.1 163.1 21 [18][20]

21-Deoxycortisol 347.1 311.12 ~20 [20]

17-OH

Progesterone
331.2 97.0 26 [18][20]

11-Deoxycortisol 347.1 109.0 27 [18]

Cortisol-d4 (IS) 367.19 121.24 ~20 [20]

Note: MRM transitions for 21-Dehydrocortisol would need to be optimized but would be based

on its molecular weight (precursor ion m/z ~361.2 for [M+H]⁺).

Analytical Workflow Diagram
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Fig 2. LC-MS/MS analytical workflow for steroid quantification.
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Applications in Research and Drug Development
The primary application of 21-Dehydrocortisol monohydrate is as a certified reference

material and analytical standard.

Impurity Profiling: It is used to identify and quantify "Impurity G" in hydrocortisone active

pharmaceutical ingredients (APIs) and finished drug products, ensuring they meet the purity

specifications set by pharmacopeias like the EP and USP.[1][3][14]

Stability Studies: As a known degradation product, it is monitored in stability studies of

hydrocortisone formulations to determine shelf-life and appropriate storage conditions.[2][21]

Studies have shown that its formation can be influenced by pH, buffers, and the presence of

oxidizing agents.[4]

Method Development: It serves as a critical tool for the development and validation of

stability-indicating analytical methods for hydrocortisone.[14]

Metabolic Research: In a research context, it is used to study the enzymatic pathways

involved in cortisol metabolism, such as the activity of 21-hydroxysteroid dehydrogenases.

[12][13][22]

Handling, Storage, and Stability
Proper handling and storage are essential to maintain the integrity of 21-Dehydrocortisol
monohydrate as a reference standard.

Storage: The compound should be stored in a freezer at -20°C in a tightly sealed container,

protected from light and moisture.[9]

Stability: 21-Dehydrocortisol is an aldehyde and can be susceptible to further oxidation or

other degradation pathways. In aqueous solutions, hydrocortisone itself can degrade into 21-

Dehydrocortisol, which is an intermediate in further degradation to acidic products.[4] A study

on compounded oral hydrocortisone powder found that hydrocortisone-21-aldehyde was

detected after 120 days of storage, though the overall hydrocortisone content remained

within acceptable limits.[2][21]

Conclusion
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21-Dehydrocortisol monohydrate is a scientifically and regulatorily important steroid. While

often overshadowed by its clinically relevant isomer, 21-Deoxycortisol, it holds a distinct and

critical role as a key metabolite and degradation product of hydrocortisone. For pharmaceutical

scientists, it is an indispensable reference standard for ensuring the purity, stability, and safety

of hydrocortisone-based medicines. For researchers, it provides insights into the complex

metabolic fate of corticosteroids. A thorough understanding of its properties and the high-

specificity analytical techniques required for its measurement, such as LC-MS/MS, is

fundamental for professionals in the fields of steroid analysis and drug development.

References
Monder, C., Zumoff, B., Bradlow, H. L., & Hellman, L. (1975). Studies in the

Biotransformation of Cortisol to the Cortoic Acids in Man. I. Metabolism of 21-

dehydrocortisol. The Journal of Clinical Endocrinology and Metabolism, 40(1), 86–92. [Link]

Zhang, T., Zhang, Y., & Zhang, H. (2014). Impurities analysis and purity determination of

pure hydrocortisone. Zhongguo Jishu Jiandu, 9, 23-26. [Link]

Jares-Erijman, E. A., & Jovin, T. M. (2013). Assay of steroids by liquid chromatography–

tandem mass spectrometry in monitoring 21-hydroxylase deficiency. European Journal of

Endocrinology, 168(4), 527-535. [Link]

FDA UNII Search Service. (n.d.). HYDROCORTISONE 21-ALDEHYDE MONOHYDRATE.

Retrieved from [Link]

Walash, M. I., El-Enany, N., Abdelal, A. A., & El-Megrab, N. A. (2018). Comparative study of

two different chromatographic approaches for quantitation of hydrocortisone acetate and

pramoxine hydrochloride in presence of their impurities. Journal of the Brazilian Chemical

Society, 29(10), 2133-2143. [Link]

Taylor, D. R., Ghataore, L., Couchman, L., Moniz, C. F., & Taylor, N. F. (n.d.). An LC-MS/MS

method for the panelling of 13 steroids in serum. Synnovis. [Link]

precisionFDA. (n.d.). HYDROCORTISONE 21-ALDEHYDE. Retrieved from [Link]

Orr, J. C., & Monder, C. (1975). The stereospecificity of the enzymic reduction of 21-

dehydrocortisol by NADH. The Journal of Biological Chemistry, 250(19), 7547–7553. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 15 Tech Support

https://www.benchchem.com/product/b1430922/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-21-dehydrocortisol-monohydrate
https://pubmed.ncbi.nlm.nih.gov/1112828/
https://www.researchgate.net/publication/289326884_Impurities_analysis_and_purity_determination_of_pure_hydrocortisone
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3602958/
https://fdasis.nlm.nih.gov/srs/unii/FOL1F81T4A
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10515949/
https://synnovis.co.uk/sites/default/files/2023-09/An%20LC-MSMS%20method%20for%20the%20panelling%20of%2013%20steroids%20in%20serum1.pdf
https://precision.fda.gov/apps/1234/drugs/substances/XT2H26EPI2
https://pubmed.ncbi.nlm.nih.gov/170263/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1430922?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Veeprho. (n.d.). 21-Dehydrocortisone | CAS 16574-04-2. Retrieved from [Link]

Wikipedia. (n.d.). 21-Deoxycortisol. Retrieved from [Link]

Inxight Drugs. (n.d.). HYDROCORTISONE 21-ALDEHYDE MONOHYDRATE. Retrieved

from [Link]

Veeprho Pharmaceuticals. (n.d.). Hydrocortisone Impurity 1. Retrieved from [Link]

PubChem. (n.d.). 21-Dehydrocortisone. Retrieved from [Link]

Semantic Scholar. (n.d.). Novel HPLC Analysis of Hydrocortisone in Conventional and

Controlled-Release Pharmaceutical Preparations. Retrieved from [Link]

Pharmaffiliates. (n.d.). 21-Dehydrocortisone. Retrieved from [Link]

Monder, C., & Orr, J. C. (1975). The stereochemistry of enzymic reduction of 21-

dehydrocortisol to cortisol. Journal of Steroid Biochemistry, 6(3-4), 297-299. [Link]

ResearchGate. (n.d.). Operating conditions of LC-MS/MS to monitor 21 deoxycortisol, 11

deoxycortisol, 17OHP. Retrieved from [Link]

Pharmaffiliates. (n.d.). Hydrocortisone Impurity H. Retrieved from [Link]

Al-Rub, F. A. A., et al. (2020). Method Development and Clinical Utility for Simultaneous

Measurement of 21-Deoxycortisol, 17-Hydroxyprogesterone, Cortisol, and Cortisone Levels

in Human Plasma Using UHPLC-MS/MS. Journal of Analytical Methods in Chemistry, 2020,

8871638. [Link]

Hansen, J., & Bundgaard, H. (1980). Studies on the stability of corticosteroids V. The

degradation pattern of hydrocortisone in aqueous solution. International Journal of

Pharmaceutics, 6(3-4), 307-319. [Link]

Pharmaffiliates. (n.d.). Hydrocortisone - Impurity G. Retrieved from [Link]

PubChem. (n.d.). 21-Deoxycortisol. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 15 Tech Support

https://www.veeprho.com/21-dehydrocortisone.html
https://en.wikipedia.org/wiki/21-Deoxycortisol
https://drugs.ncats.io/substance/FOL1F81T4A
https://www.veeprho.com/hydrocortisone-impurity-1.html
https://pubchem.ncbi.nlm.nih.gov/compound/331383
https://www.semanticscholar.org/paper/Novel-HPLC-Analysis-of-Hydrocortisone-in-and-Al-Obeid-Gadkari/71063162b7193c31e21b03371f849e7b2820579e
https://www.pharmaffiliates.com/en/21-dehydrocortisone
https://pubmed.ncbi.nlm.nih.gov/1169727/
https://www.researchgate.net/figure/Operating-conditions-of-LC-MS-MS-to-monitor-21-deoxycortisol-11-deoxycortisol-17OHP_tbl1_273911075
https://www.pharmaffiliates.com/en/hydrocortisone-impurity-h
https://www.researchgate.net/publication/340058783_Method_Development_and_Clinical_Utility_for_Simultaneous_Measurement_of_21-Deoxycortisol_17-Hydroxyprogesterone_Cortisol_and_Cortisone_Levels_in_Human_Plasma_Using_UHPLC-MSMS
https://www.scihub.se/10.1016/0378-5173(80)90114-3
https://www.pharmaffiliates.com/en/hydrocortisone-impurity-g
https://pubchem.ncbi.nlm.nih.gov/compound/92827
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1430922?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Semantic Scholar. (n.d.). Studies on the stability of corticosteroids V. The degradation

pattern of hydrocortisone in aqueous solution. Retrieved from [Link]

Leanza, W. J., Conbere, J. P., Rogers, E. F., & Pfister, K. (1953). Aldehydes Derived from

Cortisone and Hydrocortisone. Journal of the American Chemical Society, 75(17), 4285-

4286. [Link]

PubChem. (n.d.). 21-Deoxycortisone. Retrieved from [Link]

Bradlow, H. L., & Monder, C. (1976). Metabolism of cortisol-21-glucosiduronate in man. The

Journal of Clinical Endocrinology and Metabolism, 42(5), 913-918. [Link]

SynZeal. (n.d.). Hydrocortisone Cortienyl Aldehyde Impurity. Retrieved from [Link]

Uchida, H., et al. (2021). Stability of Hydrocortisone in Oral Powder Form Compounded for

Pediatric Patients in Japan. Pharmaceutics, 13(8), 1267. [Link]

Uchida, H., et al. (2021). Stability of Hydrocortisone in Oral Powder Form Compounded for

Pediatric Patients in Japan. Pharmaceutics, 13(8), 1267. [Link]

ResearchGate. (n.d.). Chemical Stability of Hydrocortisone in Topical Preparation in

Proprietary VersaPro™ Cream Base. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. medchemexpress.com [medchemexpress.com]

2. Stability of Hydrocortisone in Oral Powder Form Compounded for Pediatric Patients in
Japan [mdpi.com]

3. GSRS [precision.fda.gov]

4. Sci-Hub: are you are robot? [sci-hub.jp]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 15 Tech Support

https://www.semanticscholar.org/paper/Studies-on-the-stability-of-corticosteroids-V.-The-Hansen-Bundgaard/8786a3459c382103328e469509e511c75c517173
https://pubs.acs.org/doi/10.1021/ja01113a045
https://pubchem.ncbi.nlm.nih.gov/compound/102178
https://pubmed.ncbi.nlm.nih.gov/1270588/
https://www.synzeal.com/hydrocortisone-cortienyl-aldehyde-impurity
https://www.mdpi.com/1999-4923/13/8/1267
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8401878/
https://www.researchgate.net/publication/235773998_Chemical_Stability_of_Hydrocortisone_in_Topical_Preparation_in_Proprietary_VersaPro_Cream_Base
https://www.benchchem.com/product/b1430922?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/hydrocortisone-impurity-6.html
https://www.mdpi.com/1999-4923/13/8/1267
https://www.mdpi.com/1999-4923/13/8/1267
https://precision.fda.gov/ginas/app/ui/substances/62b2a3bd-2238-4a4f-8811-714323434222
https://sci-hub.jp/10.1016/0378-5173(80)90114-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1430922?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. 21-Deoxycortisol - Wikipedia [en.wikipedia.org]

6. caymanchem.com [caymanchem.com]

7. UNII - FOL1F81T4A | UNII Search Service [precision.fda.gov]

8. pharmaffiliates.com [pharmaffiliates.com]

9. Hydrocortisone 21-Aldehyde Hydrate | LGC Standards [lgcstandards.com]

10. pharmaffiliates.com [pharmaffiliates.com]

11. semanticscholar.org [semanticscholar.org]

12. Studies in the biotransformation of cortisol to the cortoic acids in man. I. Metabolism of
21-dehydrocortisol - PubMed [pubmed.ncbi.nlm.nih.gov]

13. The stereospecificity of the enzymic reduction of 21-dehydrocortisol by NADH - PubMed
[pubmed.ncbi.nlm.nih.gov]

14. veeprho.com [veeprho.com]

15. Comparative study of two different chromatographic approaches for quantitation of
hydrocortisone acetate and pramoxine hydrochloride in presence of their impurities - PMC
[pmc.ncbi.nlm.nih.gov]

16. semanticscholar.org [semanticscholar.org]

17. Assay of steroids by liquid chromatography–tandem mass spectrometry in monitoring 21-
hydroxylase deficiency - PMC [pmc.ncbi.nlm.nih.gov]

18. synnovis.co.uk [synnovis.co.uk]

19. lcms.cz [lcms.cz]

20. researchgate.net [researchgate.net]

21. Stability of Hydrocortisone in Oral Powder Form Compounded for Pediatric Patients in
Japan - PubMed [pubmed.ncbi.nlm.nih.gov]

22. The stereochemistry of enzymic reduction of 21-dehydrocortisol to cortisol - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to 21-Dehydrocortisol
Monohydrate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1430922/docs#an-in-depth-technical-guide-to-21-
dehydrocortisol-monohydrate]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 15 Tech Support

https://en.wikipedia.org/wiki/21-Deoxycortisol
https://www.caymanchem.com/product/30873/21-deoxycortisol
https://precision.fda.gov/uniisearch/srs/unii/fol1f81t4a
https://www.pharmaffiliates.com/en/906337-64-2-hydrocortisone-impurity-g-pa0813070.html
https://www.lgcstandards.com/CL/en/Hydrocortisone-21-Aldehyde-Hydrate/p/TRC-H714580
https://www.pharmaffiliates.com/en/16574-04-2-21-dehydrocortisone-pa030751007.html
https://www.semanticscholar.org/paper/Studies-on-the-stability-of-corticosteroids-V.-The-Hansen-Bundgaard/7052414c80ce8d3397593d9e2cd15b85a9be1fa9
https://pubmed.ncbi.nlm.nih.gov/1112882/
https://pubmed.ncbi.nlm.nih.gov/1112882/
https://pubmed.ncbi.nlm.nih.gov/170263/
https://pubmed.ncbi.nlm.nih.gov/170263/
https://veeprho.com/impurities/hydrocortisone-impurity-1/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9303017/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9303017/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9303017/
https://www.semanticscholar.org/paper/Novel-HPLC-Analysis-of-Hydrocortisone-in-and-Adi-Dako-Bekoe/aaf9effa7ef6de590316381c23302b5446bb7571
https://pmc.ncbi.nlm.nih.gov/articles/PMC6311459/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6311459/
https://www.synnovis.co.uk/sites/default/files/upload/EuroLabFocus%202014%20David%20Taylor.pdf
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/D20474_d066c411d9/D20474~.pdf
https://www.researchgate.net/publication/388140456_Method_Development_and_Clinical_Utility_for_Simultaneous_Measurement_of_21-Deoxycortisol_17-Hydroxyprogesterone_Cortisol_and_Cortisone_Levels_in_Human_Plasma_Using_UHPLC-MSMS
https://pubmed.ncbi.nlm.nih.gov/34452228/
https://pubmed.ncbi.nlm.nih.gov/34452228/
https://pubmed.ncbi.nlm.nih.gov/171488/
https://pubmed.ncbi.nlm.nih.gov/171488/
https://www.benchchem.com/product/b1430922/docs#an-in-depth-technical-guide-to-21-dehydrocortisol-monohydrate
https://www.benchchem.com/product/b1430922/docs#an-in-depth-technical-guide-to-21-dehydrocortisol-monohydrate
https://www.benchchem.com/product/b1430922/docs#an-in-depth-technical-guide-to-21-dehydrocortisol-monohydrate
https://www.benchchem.com/product/b1430922/docs#an-in-depth-technical-guide-to-21-dehydrocortisol-monohydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1430922?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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